1-(pyridin-3-yl)piperidin-3-amine dihydrochloride
Overview
Description
1-(Pyridin-3-yl)piperidin-3-amine dihydrochloride, or 1PPDHCl, is a chemical compound that has been studied for its potential applications in scientific research. It is a synthetic compound derived from pyridine and piperidine, and can be used as a ligand for metal ions with a variety of different properties.
Mechanism of Action
The mechanism of action of 1PPDHCl is still not fully understood. It is believed that the piperidine part of the molecule is responsible for its binding affinity to metal ions, while the pyridine component is responsible for the coordination of metal ions to the molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1PPDHCl are still not fully understood. However, it has been shown to have an inhibitory effect on the enzyme thymidine kinase, which is involved in DNA replication. It has also been shown to have an inhibitory effect on the enzyme cytochrome P450, which is involved in drug metabolism.
Advantages and Limitations for Lab Experiments
1PPDHCl has several advantages for use in laboratory experiments. It is relatively stable and has a wide range of concentrations available for use. It is also relatively inexpensive and can be easily synthesized. However, it is not as soluble in water as some other compounds, which can limit its use in certain experiments.
Future Directions
1PPDHCl has several potential applications in the future. It could be used as a ligand for metal ions in drug delivery systems, as a reagent for organic synthesis reactions, or as an inhibitor of enzymes involved in DNA replication and drug metabolism. It could also be used in sensing applications, such as for the detection of metal ions. Additionally, further research is needed to better understand the biochemical and physiological effects of 1PPDHCl.
Synthesis Methods
1PPDHCl can be synthesized in a variety of ways, but the most common method is through a nucleophilic substitution reaction. This involves reacting piperidine with a pyridine derivative, such as 3-chloropyridine, in the presence of a base, such as sodium acetate. This reaction yields 1PPDHCl as the main product.
Scientific Research Applications
1PPDHCl has a variety of applications in scientific research. It has been used as a ligand for metal ions, and has been studied for its potential applications in drug delivery, catalysis, and sensing. It has also been used as a reagent for organic synthesis reactions, such as the synthesis of imidazolium and pyridinium salts.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(pyridin-3-yl)piperidin-3-amine dihydrochloride involves the reaction of pyridine-3-carboxaldehyde with piperidine in the presence of reducing agent, followed by the addition of ammonium chloride and reduction with sodium borohydride. The resulting amine is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "Pyridine-3-carboxaldehyde", "Piperidine", "Sodium borohydride", "Ammonium chloride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Pyridine-3-carboxaldehyde is reacted with piperidine in the presence of a reducing agent such as sodium borohydride to form 1-(pyridin-3-yl)piperidine-3-ol.", "Step 2: Ammonium chloride is added to the reaction mixture and the resulting mixture is heated to form the corresponding amine, 1-(pyridin-3-yl)piperidin-3-amine.", "Step 3: The amine is then reacted with hydrochloric acid to form the dihydrochloride salt, 1-(pyridin-3-yl)piperidin-3-amine dihydrochloride." ] } | |
CAS RN |
2728501-51-5 |
Molecular Formula |
C10H17Cl2N3 |
Molecular Weight |
250.2 |
Purity |
95 |
Origin of Product |
United States |
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